Cas no 298706-80-6 (propan-2-yl 2,7,7-trimethyl-5-oxo-4-(pyridin-3-yl)-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate)

• Product Name: propan-2-yl 2,7,7-trimethyl-5-oxo-4-(pyridin-3-yl)-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate
• CAS No: 298706-80-6
• MF: C₂₁H₂₆N₂O₃
• MW: 354.442745685577
• CID: 5026959
• Update Time: 2025-05-20

propan-2-yl 2,7,7-trimethyl-5-oxo-4-(pyridin-3-yl)-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• isopropyl 2,7,7-trimethyl-5-oxo-4-(pyridin-3-yl)-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate
• Oprea1_293163
• Oprea1_458245
• MLS002536225
• HMS2481M12
• STK371881
• ST50000093
• methylethyl 2,7,7-trimethyl-5-oxo-4-(3-pyridyl)-1,4,6,7,8-pentahydroquinoline- 3-carboxylate
• propan-2-yl 2,7,7-trimethyl-5-oxo-4-(pyridin-3-yl)-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate

• InChI Key： DXQSTFWBDSBMTH-UHFFFAOYSA-N
• SMILES： O=C1C2C(C3C=NC=CC=3)C(C(=O)OC(C)C)=C(C)NC=2CC(C)(C)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 673
• XLogP3: 3
• Topological Polar Surface Area: 68.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on propan-2-yl 2,7,7-trimethyl-5-oxo-4-(pyridin-3-yl)-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate

Propan-2-yl 2,7,7-trimethyl-5-oxo-4-(pyridin-3-yl)-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate

The compound with CAS No. 298706-80-6, known as propan-2-yl 2,7,7-trimethyl-5-oxo-4-(pyridin-3-yl)-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate, is a complex organic molecule with a diverse range of potential applications in the fields of pharmacology and materials science. This compound has garnered significant attention due to its unique structural features and promising biological activities.

Propan-2-yl 2,7,7-trimethyl substituents play a crucial role in modulating the physical and chemical properties of the molecule. The presence of these groups enhances the compound's solubility in organic solvents and stability under various environmental conditions. Recent studies have highlighted the importance of such substituents in improving the bioavailability of drug candidates.

The 5-oxo group within the structure contributes to the molecule's reactivity and selectivity in biochemical reactions. This functional group is particularly significant in enzyme inhibition studies and has been linked to anti-inflammatory and antioxidant properties. Researchers have demonstrated that compounds with similar oxo groups exhibit potent inhibitory effects on key enzymes involved in inflammatory pathways.

The 4-(pyridin-3-yl) moiety introduces aromaticity and electronic diversity into the molecule. Pyridine rings are known for their ability to participate in hydrogen bonding and π-interactions, which are critical for molecular recognition and binding in biological systems. Recent advancements in medicinal chemistry have leveraged such features to design more effective drug delivery systems.

The 1,4,5,6,7,8-hexahydroquinoline core is a bicyclic structure that provides rigidity and structural integrity to the molecule. This framework is commonly found in natural products and has been associated with various pharmacological activities. Current research focuses on exploiting this core structure to develop novel antibiotics and anticancer agents.

Recent studies have explored the synthesis of this compound using advanced catalytic methods such as asymmetric catalysis and microwave-assisted synthesis. These methods not only enhance the efficiency of production but also allow for better control over stereochemistry and regioselectivity.

In terms of applications, propan-2-yl 2,7,7-trimethyl derivatives have shown promise in the development of new-generation pesticides due to their ability to target specific insect receptors without affecting non-target species. Additionally, the compound's pyridinyl group has been implicated in light-responsive materials for use in optoelectronic devices.

Future research directions include investigating the compound's potential as a precursor for more complex molecules with enhanced therapeutic profiles. Collaborative efforts between chemists and biologists are expected to unlock new avenues for drug discovery and material innovation.